![molecular formula C6H8ClN5 B1425284 [1,2,4]Triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride CAS No. 1221725-73-0](/img/structure/B1425284.png)
[1,2,4]Triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride
Overview
Description
“[1,2,4]Triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride” is a compound that belongs to the class of 1,2,4-triazolo[4,3-a]pyrimidines . Some of the synthesized compounds in this class have shown potent antitumor activity . The ring system of these compounds is isoelectronic with that of purines, making this heterocycle a possible surrogate of the purine ring .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[4,3-a]pyrimidines can be achieved through different methods. One such method involves the condensation of aminotriazole with appropriate reagents . Another method involves the thermal retro Diels–Alder (RDA) reaction .Molecular Structure Analysis
The molecular structure of [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride is characterized by a triazolopyrimidine ring. This ring system is isoelectronic with that of purines, which has led to its exploration as a possible surrogate of the purine ring .Chemical Reactions Analysis
The chemical reactions involving [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride can be quite diverse. For instance, thermal retro Diels–Alder (RDA) reactions have been used to generate target compounds . Additionally, reactions of thiouracil and hydrozonoyl chlorides have been used to produce [1,2,4]triazolo[4,3-a]pyrimidinone-5(1H)-ones .Scientific Research Applications
Cancer Research: Kinase Inhibition and Antiproliferative Activity
This compound has been studied for its potential as a dual inhibitor of c-Met/VEGFR-2 kinases, which are critical in cancer progression. Novel derivatives of this compound have shown promising antiproliferative activities against various cancer cell lines, indicating its potential use in cancer therapy .
Medicinal Chemistry: Drug Design and Development
The triazolopyrimidine scaffold is a key focus in medicinal chemistry due to its structural similarity to purines, which are essential components of DNA and RNA. This resemblance allows for the design of analogs that can modulate biological processes, making it a valuable tool in drug discovery .
Pharmacokinetics: Enhancing Drug Properties
The unique chemical structure of triazolopyrimidine derivatives can influence the polarity, lipophilicity, and hydrogen-bond-forming ability of compounds. These properties are crucial for improving the pharmacokinetics, pharmacology, and toxicology of potential drug candidates .
Synthetic Chemistry: Green Synthesis Approaches
Researchers have explored microwave-mediated, catalyst-free synthesis methods for triazolopyrimidine derivatives. Such approaches align with green chemistry principles, aiming to reduce solvent use and enhance reaction rates, thus minimizing the environmental impact .
Antibacterial Activity: Targeting Resistant Strains
The triazolopyrimidine core has been incorporated into novel compounds with significant antibacterial activity. These compounds are particularly important in the fight against antibiotic-resistant bacterial strains, offering a new avenue for antibacterial drug development .
Enzyme Inhibition: Therapeutic Applications
Derivatives of triazolopyrimidine have been investigated as enzyme inhibitors, targeting enzymes like carbonic anhydrase and cholinesterase. These enzymes play roles in various physiological processes, and their inhibition can be therapeutic in conditions like glaucoma and Alzheimer’s disease .
Antiviral Research: Potential Against Emerging Viruses
The ability of triazolopyrimidine derivatives to form specific interactions with target receptors makes them candidates for antiviral drug development. Their potential to inhibit viral replication is an area of ongoing research, especially in the context of emerging viral threats .
Material Science: Advanced Functional Materials
In material science, triazolopyrimidine compounds can be used to create advanced functional materials due to their ability to form stable heterocyclic structures. These materials have potential applications in electronics, photonics, and as sensors .
Mechanism of Action
Future Directions
The [1,2,4]triazolo[4,3-a]pyrimidine class of compounds, to which [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride belongs, has found numerous applications in medicinal chemistry . Future research could explore further modifications of the triazolopyrimidine ring to enhance its biological activity and investigate its potential in the treatment of various diseases .
properties
IUPAC Name |
[1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7N5.ClH/c7-4-5-9-10-6-8-2-1-3-11(5)6;/h1-3H,4,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHUZVRZALUBIQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=NN=C2N=C1)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8ClN5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
185.61 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride | |
CAS RN |
1221725-73-0 |
Source
|
| Record name | 1,2,4-Triazolo[4,3-a]pyrimidine-3-methanamine, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1221725-73-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | [1,2,4]triazolo[4,3-a]pyrimidin-3-ylmethanamine hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-chloro-3-iodo-1H-pyrazolo[3,4-d]pyrimidine](/img/structure/B1425202.png)
